1-[3-[2-(3,4-Dimethoxyphenyl)ethyl]-2,4,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidin-1-yl]ethanone

• IUPAC Name: 1-[3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidin-1-yl]ethanone
• InChI: InChI=1S/C22H28N2O3S/c1-15(25)24-14-23(11-10-16-8-9-19(26-2)20(12-16)27-3)13-18-17-6-4-5-7-21(17)28-22(18)24/h8-9,12H,4-7,10-11,13-14H2,1-3H3
• InChI Key: JKZIALNKLBMXKC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CN(CC2=C1SC3=C2CCCC3)CCC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a benzothiolo[2,3-d]pyrimidinyl group, an ethyl group, and a 3,4-dimethoxyphenyl group. The presence of these groups suggests that the compound may have interesting chemical properties and could potentially be used in a variety of applications, such as in the development of new pharmaceuticals or materials.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These techniques can provide detailed information on the arrangement of atoms in the molecule and the types of chemical bonds present.

Chemical Reactions Analysis

The chemical reactivity of a compound is determined by its molecular structure and the presence of specific functional groups. For example, the benzothiolo[2,3-d]pyrimidinyl group in the compound might undergo reactions typical of heterocyclic compounds, while the ethyl and 3,4-dimethoxyphenyl groups might participate in reactions typical of aliphatic and aromatic compounds, respectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and stability, are determined by its molecular structure. These properties can be measured experimentally or predicted using computational chemistry methods.

Scientific Research Applications

Antimicrobial Activity

• 1-[3-[2-(3,4-Dimethoxyphenyl)ethyl]-2,4,5,6,7,8-hexahydro-1benzothiolo[2,3-d]pyrimidin-1-yl]ethanone has been investigated for its antimicrobial potential. . Further studies could explore its mechanism of action and potential clinical applications.

Bioactive Compound Synthesis

• The compound can serve as a precursor for bioactive molecules. Researchers have used it as a starting material to synthesize other compounds with potential therapeutic effects. .

Aza-Michael Reaction Catalyst

• Ionic organic solids, such as 1,3-bis(carboxymethyl)imidazolium chloride, have been employed as catalysts for the Michael addition of N-heterocycles to chalcones. .

β-Azolyl Ketones and Biological Effects

• β-Azolyl ketones, including our compound, constitute a family of molecules with potential interest. . Further exploration could reveal specific targets and applications.

Heteroarylated Carbonyl Compounds

• The synthesis of β-heteroarylated carbonyl compounds is valuable. The compound can participate in reactions leading to β-aminocarbonyl derivatives, which serve as precursors for bioactive molecules. .

Triazole Derivatives and Binding Properties

• Triazole derivatives, like our compound, possess unique structural features that facilitate binding with target molecules. . Researchers could explore specific interactions and design derivatives for specific applications.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is particularly relevant for compounds used as drugs or pesticides. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its reactivity. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

The study of new compounds is a key part of advancing fields like medicinal chemistry, materials science, and environmental science. Future research on this compound could involve exploring its potential applications, optimizing its synthesis, studying its reactivity, and investigating its safety and environmental impact.